Cas no 130089-98-4 (NQ 301)

• Product Name: NQ 301
• CAS No: 130089-98-4
• MF: C₁₈H₁₂ClNO₃
• MW: 325.7458
• MDL: MFCD00559986
• CID: 2760042
• Update Time: 2024-11-02

NQ 301 Chemical and Physical Properties

Names and Identifiers

• NQ301
• NQ-301
• 2-Chloro-3-(4-acetophenyl)-amino-1,4-naphthoquinone
• 2-[(4-Acetylphenyl)amino]-3-chloro-1,4-naphthalenedione
• Compound 211
• NQ 301
• 2-(4-acetylanilino)-3-chloronaphthalene-1,4-dione
• CBMicro_013906
• AOB1669
• BCP24908
• SMSF0004585
• STL421257
• CB08790
• NQ301, >=98% (HPLC)
• D84051
• 2-[(4-acetylphenyl)amino]-3-chloronaphthoquinone
• 2-Chloro-3-(4-acetylanilino)-1,4-naphthoquinone

• MDL： MFCD00559986
• Inchi： 1S/C18H12ClNO3/c1-10(21)11-6-8-12(9-7-11)20-16-15(19)17(22)13-4-2-3-5-14(13)18(16)23/h2-9,20H,1H3
• InChI Key： LSQZKIQSQHZVQS-UHFFFAOYSA-N
• SMILES： ClC1C(C2=C([H])C([H])=C([H])C([H])=C2C(C=1N([H])C1C([H])=C([H])C(C(C([H])([H])[H])=O)=C([H])C=1[H])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 561
• XLogP3: 2.9
• Topological Polar Surface Area: 63.2

Experimental Properties

• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 241-243 ºC (ethanol )
• Solubility: Insuluble (5.2E-4 g/L) (25 ºC),

NQ 301 Security Information

• Hazardous Material transportation number：UN 3077 9 / PGIII
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones